N-[(3S)-TETRAHYDRO-2-OXO-3-FURANYL]-NONANAMIDE
N-[(3S)-TETRAHYDRO-2-OXO-3-FURANYL]-NONANAMIDE
Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. C9-HSL is a rare odd-numbered acyl carbon chain produced by wild-type Erwinia carotovora strain SCC 3193 grown in the nutrient-rich Luria-Bertani Broth (LB) medium.
Brand Name:
Vulcanchem
CAS No.:
177158-21-3
VCID:
VC0170566
InChI:
InChI=1S/C13H23NO3/c1-2-3-4-5-6-7-8-12(15)14-11-9-10-17-13(11)16/h11H,2-10H2,1H3,(H,14,15)/t11-/m0/s1
SMILES:
CCCCCCCCC(=O)NC1CCOC1=O
Molecular Formula:
C13H23NO3
Molecular Weight:
241.331
N-[(3S)-TETRAHYDRO-2-OXO-3-FURANYL]-NONANAMIDE
CAS No.: 177158-21-3
Main Products
VCID: VC0170566
Molecular Formula: C13H23NO3
Molecular Weight: 241.331
CAS No. | 177158-21-3 |
---|---|
Product Name | N-[(3S)-TETRAHYDRO-2-OXO-3-FURANYL]-NONANAMIDE |
Molecular Formula | C13H23NO3 |
Molecular Weight | 241.331 |
IUPAC Name | N-[(3S)-2-oxooxolan-3-yl]nonanamide |
Standard InChI | InChI=1S/C13H23NO3/c1-2-3-4-5-6-7-8-12(15)14-11-9-10-17-13(11)16/h11H,2-10H2,1H3,(H,14,15)/t11-/m0/s1 |
Standard InChIKey | OMPXHNXRUVEQDO-NSHDSACASA-N |
SMILES | CCCCCCCCC(=O)NC1CCOC1=O |
Appearance | Assay:≥98%A crystalline solid |
Description | Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. C9-HSL is a rare odd-numbered acyl carbon chain produced by wild-type Erwinia carotovora strain SCC 3193 grown in the nutrient-rich Luria-Bertani Broth (LB) medium. |
Synonyms | C9-HSL |
PubChem Compound | 56662027 |
Last Modified | Nov 11 2021 |
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